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Compound of Interest

Compound Name: FLDP-8

Cat. No.: B15561916

Application Notes and Protocols for FLDP-8

For Researchers, Scientists, and Drug Development
Professionals

Introduction

FLDP-8, a synthetic curcuminoid analogue featuring a piperidone structure, has emerged as a
compound of interest in oncological research. Identified as 4-Peperidinone, 3,5-bis[(4-hydroxy-
3-methoxyphenyl) methylene]-1-Methyl(3E,5E), it demonstrates significant anti-proliferative and
anti-migratory effects in various cancer cell lines. These application notes provide detailed
protocols for the preparation and storage of FLDP-8 stock solutions, ensuring consistency and
accuracy in experimental settings.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of FLDP-8 is essential for
its proper handling and use in research.
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Property Value Source/Method
4-Peperidinone, 3,5-bis[(4-

Chemical Name hydroxy-3-methoxyphenyl) [1]
methylene]-1-Methyl(3E,5E)

Molecular Formula C23H25N0O5 Calculated

Molecular Weight 395.45 g/mol Calculated
Yellowish solid (typical for

Appearance o Inferred
curcuminoids)
Poorly soluble in water.

B Soluble in organic solvents Inferred from curcuminoid
Solubility

such as Dimethyl Sulfoxide
(DMSO) and Ethanol.

properties[2]

Mechanism of Action

FLDP-8 exerts its anti-cancer effects through a multi-faceted mechanism. It induces

intracellular reactive oxygen species (ROS), leading to oxidative stress and subsequent DNA

damage. This cellular stress triggers a cell cycle arrest in the S-phase and ultimately leads to

apoptosis (programmed cell death).[1]
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Increased ROS S-Phase Cell .
(Oxidative Stress) DNA Damage Cycle Arrest Apoptosis

Calculate Mass of FLDP-8
(9.89 mg for 1 mL of 25 mM)

(Weigh FLDP-8 Powde)

Dissolve in Anhydrous DMSO
(1 mL)

(Vortex until Dissolved)
G\quuot into Single-Use Tubes)

Store at -20°C or -80°C
(Protected from Light)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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